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Compound of Interest

Compound Name: 4-Methoxy-1-indanone

Cat. No.: B081218

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the melting and boiling points of 4-
Methoxy-1-indanone (CAS No: 13336-31-7), a key intermediate in organic synthesis and
pharmaceutical research. The document details its core physical properties, outlines the
experimental methodologies for their determination, and presents a logical workflow for these
analytical procedures. 4-Methoxy-1-indanone serves as a versatile building block for a range
of complex molecules and bioactive compounds.

Core Physicochemical Data

The melting and boiling points are critical parameters for the identification, purification, and
handling of 4-Methoxy-1-indanone. These values are summarized below.

Property Value Conditions

Melting Point 105-107 °C (with decomposition)
80-84 °C [1]

Boiling Point 115-120 °C at 0.5 mmHg
Molecular Formula C10H1002

Molecular Weight 162.19 g/mol
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Note: The discrepancy in the reported melting points may be due to different polymorphic forms
or purity levels of the analyzed samples. The 105-107 °C range is more frequently cited in
technical data sheets.

Experimental Protocols

The determination of melting and boiling points is fundamental for characterizing a solid
organic compound. The protocols described here are standard methodologies applicable to 4-
Methoxy-1-indanone.

Melting Point Determination (Capillary Method)

The melting point of a crystalline solid is the temperature at which it transitions to a liquid state.
For a pure substance, this occurs over a narrow range.[2] Impurities typically cause a
depression and broadening of the melting range.[3]

Apparatus:

e Melting point apparatus (e.g., Mel-Temp or Thiele tube)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Spatula

Mortar and pestle
Procedure:

o Sample Preparation: A small amount of dry 4-Methoxy-1-indanone is finely crushed into a
powder using a mortar and pestle.[4]

o Capillary Loading: The open end of a capillary tube is tapped into the powdered sample. The
tube is then inverted and gently tapped on a hard surface to pack the sample into the sealed
end, achieving a sample height of 1-2 cm.[4][5]
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o Apparatus Setup: The loaded capillary tube is placed into the heating block of the melting
point apparatus.[4] The thermometer is positioned so its bulb is level with the sample.

o Approximate Determination: A rapid heating rate (e.g., 10-20 °C per minute) is used to get an
approximate melting temperature.[3]

» Accurate Determination: The apparatus is allowed to cool. A new sample is prepared and
heated rapidly to about 20 °C below the approximate melting point. The heating rate is then
reduced to a slow rate of approximately 2 °C per minute.[3]

o Data Recording: The temperature at which the first drop of liquid appears (T1) and the
temperature at which the entire sample becomes a clear liquid (T2) are recorded. The
melting range is reported as T1-T2.

Boiling Point Determination (Vacuum Distillation /
Capillary Method)

Since 4-Methoxy-1-indanone has a high boiling point at atmospheric pressure and may
decompose, its boiling point is determined under reduced pressure (vacuum).[6]

Apparatus:

Short-path distillation apparatus or a setup for micro boiling point determination

Heating mantle or oil bath

Thermometer

Vacuum pump and pressure gauge

Fusion tube and capillary tube (for micro method)
Procedure (Micro Method):
o Sample Preparation: A few drops of 4-Methoxy-1-indanone are placed into a fusion tube.

o Capillary Insertion: A capillary tube, sealed at one end, is placed inside the fusion tube with
its open end downwards.[6][7]
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» Apparatus Setup: The fusion tube is attached to a thermometer and placed in a heating bath
(e.g., Thiele tube or aluminum block).[7] The entire system is connected to a vacuum source
with a manometer to monitor the pressure.

e Heating and Observation: The apparatus is heated slowly and uniformly.[6] As the
temperature rises, air trapped in the capillary tube will be expelled as a stream of bubbles.

o Data Recording: Heating is continued until a rapid and continuous stream of bubbles
emerges from the capillary tube. The heat is then removed. The liquid will begin to cool and
will be drawn up into the capillary tube once the vapor pressure inside the capillary equals
the external pressure of the system. The temperature at which the liquid enters the capillary
tube is the boiling point of the substance at that specific pressure.[6] This process should be
repeated to ensure accuracy.

Workflow Visualization

The following diagram illustrates the general workflow for the experimental determination of the
melting and boiling points of a solid organic compound like 4-Methoxy-1-indanone.
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Physicochemical Property Determination
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Caption: Experimental workflow for determining melting and boiling points.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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